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Compound of Interest

Compound Name: 2-Bromo-5-methylanisole

Cat. No.: B1279017

This guide provides comprehensive safety protocols and logistical procedures for researchers,
scientists, and drug development professionals handling 2-Bromo-5-methylanisole.
Adherence to these guidelines is crucial for ensuring personal safety and regulatory
compliance.

Hazard Identification and Classification

2-Bromo-5-methylanisole is a chemical that requires careful handling due to its potential
health hazards. The following table summarizes its classification according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1]
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Hazard . . Hazard
Hazard Class Pictogram Signal Word
Category Statement
Acute Toxicity, ) H302: Harmful if
Category 4 Warning
Oral swallowed[1]
Skin H315: Causes
Corrosion/Irritatio ~ Category 2 Warning skin irritation[1]
n [21[3]
Serious Eye H319: Causes
Damage/Eye Category 2A Warning serious eye
Irritation irritation[1][2][3]
Specific target H335: May
organ toxicity, Category 3 Warning cause respiratory
single exposure irritation[1][3]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE plan is mandatory when handling 2-Bromo-5-methylanisole. The
following table outlines the minimum required PPE for various laboratory operations.
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Operation

PPE Item

Specification

Purpose

Receiving and

Storage

Chemically resistant

gloves

Nitrile rubber or

equivalent

To prevent skin
contact during
inspection of

containers.

Safety glasses

With side-shields

To protect eyes from

accidental splashes.

Handling and Use
(Weighing,
Transferring, Reaction

Setup)

Chemically resistant

gloves

Nitrile rubber or
equivalent. Inspect for
tears or holes before

use.

To prevent skin
contact and

absorption.[4]

Safety goggles

Conforming to EN166
(EU) or NIOSH (US)
standards.[4]

To protect eyes from

splashes and dust.[4]

Laboratory coat

Standard lab coat

To protect skin and
clothing from

contamination.[4]

Fume Hood

All work must be
conducted inside a
certified chemical
fume hood.[5]

To ensure adequate
ventilation and
prevent inhalation of

vapors.[4][5]

Spill and Emergency

Response

Chemically resistant

gloves

Nitrile rubber or

equivalent

To prevent skin
contact during

cleanup.

Safety goggles

Chemical splash

goggles

To provide a tighter

seal around the eyes.

Chemical-resistant

As needed for large

To protect skin and

clothing from

apron or suit spills extensive
contamination.[4]
Respirator NIOSH/MSHA To prevent inhalation

approved respirator if

of high concentrations
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a fume hood is not
available or in case of

large spills.

of vapors.[4]

Chemically resistant

o To prevent skin
Nitrile rubber or

Disposal ) contact with waste
gloves equivalent ]
materials.
Conforming to EN166
To protect eyes from
Safety goggles (EU) or NIOSH (US)

standards.

splashes of waste.

Experimental Workflow for Handling 2-Bromo-5-

methylanisole

The following diagram outlines the standard operating procedure for safely handling 2-Bromo-

5-methylanisole in a laboratory setting.
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Caption: Workflow for safe handling of 2-Bromo-5-methylanisole.
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Operational and Disposal Plans
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks
while wearing appropriate PPE.[4]

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,
and the date of receipt.[4]

Storage: Store the container in a cool, dark, and well-ventilated place, away from
incompatible materials such as oxidizing agents.[2][5] Keep the container tightly closed.[2]

Handling and Use

Ventilation: All handling procedures, including weighing and transferring, must be conducted
inside a certified chemical fume hood to ensure adequate ventilation.[4][5]

Hygiene: Avoid contact with skin, eyes, and clothing.[2] Wash hands and face thoroughly
after handling.[2][6] Do not eat, drink, or smoke in the work area.

Contamination: Take off any contaminated clothing and wash it before reuse.[2][3]

Disposal Plan

Waste Collection: Collect all waste containing 2-Bromo-5-methylanisole in a suitable,
closed, and clearly labeled container.[4][7]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name, and associated hazard symbols.[7]

Segregation: Store waste separately from incompatible materials to prevent any adverse
reactions.[7]

Disposal Route: Under no circumstances should this chemical or its containers be disposed
of down the drain or in regular trash.[7]

Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through
your institution's Environmental Health and Safety (EHS) department or a licensed
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hazardous waste disposal contractor.[2][7] Maintain accurate records of waste generation
and disposal.[7]

Emergency Procedures

Skin Contact: If on skin, immediately wash with plenty of soap and water.[2][6] If skin
irritation occurs, seek medical advice.[2]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[2][6] Remove contact
lenses if present and easy to do, and continue rinsing.[2][6] If eye irritation persists, get
medical attention.[2]

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing.[5][6] If you feel unwell, call a poison center or doctor.[8]

Ingestion: Wash out the mouth with copious amounts of water for at least 15 minutes and
seek immediate medical attention.[5]

Spill: In case of a spill, evacuate non-essential personnel from the area.[4] Ensure the area
is well-ventilated.[4] Collect the spilled material using an appropriate absorbent and place it
in a sealed container for disposal.[2] Clean the spill area thoroughly.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-5-methylanisole | CBH9BrO | CID 10878192 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. spectrumchemical.com [spectrumchemical.com]
3. 2-Bromo-5-methylanisole [chemdict.com]
4. benchchem.com [benchchem.com]

5. 2-Bromo-5-methylanisole | CAS#:95740-49-1 | Chemsrc [chemsrc.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromo_5_methylpyridin_4_amine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromo_5_methylpyridin_4_amine_A_Guide_for_Laboratory_Professionals.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2571206&productDescription=7-BRMO-1234-TETHYDROISOQUIN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2571206&productDescription=7-BRMO-1234-TETHYDROISOQUIN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2571206&productDescription=7-BRMO-1234-TETHYDROISOQUIN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.chemsrc.com/en/cas/95740-49-1_1194517.html
https://www.fishersci.com/store/msds?partNumber=AAB2571206&productDescription=7-BRMO-1234-TETHYDROISOQUIN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12261&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/95740-49-1_1194517.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Aminomethyl_5_bromonaphthalene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Aminomethyl_5_bromonaphthalene.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Aminomethyl_5_bromonaphthalene.pdf
https://www.benchchem.com/product/b1279017?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylanisole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylanisole
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.chemdict.com/brand_fluorochem/prodt566076.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Aminomethyl_5_bromonaphthalene.pdf
https://www.chemsrc.com/en/cas/95740-49-1_1194517.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

6. fishersci.com [fishersci.com]

7. benchchem.com [benchchem.com]

8. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Bromo-5-methylanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279017#personal-protective-equipment-for-
handling-2-bromo-5-methylanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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